Cas no 115755-82-3 (2-Butenedinitrile,2,3-bis(2,4,5-trimethyl-3-thienyl)-)

• Product Name: 2-Butenedinitrile,2,3-bis(2,4,5-trimethyl-3-thienyl)-
• CAS No: 115755-82-3
• MF: C₁₈H₁₈N₂S₂
• MW: 326.478921413422
• CID: 130909
• PubChem ID: 44630141
• Update Time: 2025-04-19

2-Butenedinitrile,2,3-bis(2,4,5-trimethyl-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedinitrile,2,3-bis(2,4,5-trimethyl-3-thienyl)-
• cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
• 1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
• dicyanobistrimethylthienylethene
• 1,2-BIS(2,4,5-TRIMETHYL-3-THIENYL)-CIS-1,2-DICYANOETHENE
• 112440-46-7
• CS-0373750
• cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene, >/=98%
• (z)-1,2-dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl) ethene
• (Z)-2,3-Bis(2,4,5-trimethylthiophen-3-yl)maleonitrile
• SCHEMBL1308531
• BS-53330
• B1536
• (Z)-2,3-bis(2,4,5-trimethylthiophen-3-yl)but-2-enedinitrile
• MFCD00143977
• cis-1,2-Dicyano-1,2-bis-(2,4,5-trimethyl-3-thienyl)ethene
• 2,3-Bis(2,4,5-trimethylthiophen-3-yl)maleonitrile
• 115755-82-3

• Inchi： 1S/C18H18N2S2/c1-9-11(3)21-13(5)17(9)15(7-19)16(8-20)18-10(2)12(4)22-14(18)6/h1-6H3/b16-15-
• InChI Key： AYNDKKQQUZPETC-NXVVXOECSA-N
• SMILES： S1C(C)=C(C)C(=C1C)/C(/C#N)=C(/C#N)\C1=C(C)SC(C)=C1C

Computed Properties

• Exact Mass: 326.09134
• Monoisotopic Mass: 326.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 4.9

Experimental Properties

• Refractive Index: 1.611
• PSA: 47.58
• LogP: 5.61796